molecular formula C11H14N2O3 B8296390 3-Amino-4-(2-methylpropionylamino)benzoic acid

3-Amino-4-(2-methylpropionylamino)benzoic acid

Cat. No.: B8296390
M. Wt: 222.24 g/mol
InChI Key: UEDXQZDEXMBXEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-(2-methylpropionylamino)benzoic acid is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2O3

Molecular Weight

222.24 g/mol

IUPAC Name

3-amino-4-(2-methylpropanoylamino)benzoic acid

InChI

InChI=1S/C11H14N2O3/c1-6(2)10(14)13-9-4-3-7(11(15)16)5-8(9)12/h3-6H,12H2,1-2H3,(H,13,14)(H,15,16)

InChI Key

UEDXQZDEXMBXEO-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)NC1=C(C=C(C=C1)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sample of ethyl 3-amino-4-(2-methylpropionylamino)benzoate (2.30 g, 0.0092 mol) was suspended in 1N NaOH (13.80 mL, 0.0138 mol). After stirring for 24 h at room temperature, the reaction was then heated at 50° C. for 6 h. The reaction was filtered and the filtrate acidified with 1N HCl forming an orange precipitate. The solid was collected by filtration and thin-layer chromatographic analysis (SiO2, 9:1 ethyl acetate:methanol) indicated formation of a new lower-running spot (Rf =0.1). This material was recrystallized from N-butanol. The residue was collected by filtration and then suspended in ether. The product was filtered and dried in vacuo at acetone reflux to give 0.12 g (5%) of the title compound as a beige solid, mp 159°-160° C.
Name
ethyl 3-amino-4-(2-methylpropionylamino)benzoate
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
Quantity
13.8 mL
Type
reactant
Reaction Step Two
Yield
5%

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